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(4aR,5R,6aS,6bR,8aR,10S,12aR,14bS)-10-[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid

Name: (4aR,5R,6aS,6bR,8aR,10S,12aR,14bS)-10-[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
Brand: Smolecule
SKU: S2773033
Rating: 5 (3 reviews)

Catalog No.

S2773033

CAS No.

112667-17-1

M.F

C38H61NO9

M. Wt

675.904

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

(4aR,5R,6aS,6bR,8aR,10S,12aR,14bS)-10-[(2R,3R,4R,5...

3. Specification
4. Others

General Information

CAS Number

112667-17-1

Product Name

(4aR,5R,6aS,6bR,8aR,10S,12aR,14bS)-10-[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-5-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid

IUPAC Name

Molecular Formula

C38H61NO9

Molecular Weight

675.904

InChI

InChI=1S/C38H61NO9/c1-20(41)39-28-30(44)29(43)23(19-40)47-31(28)48-27-12-13-35(6)24(34(27,4)5)11-14-36(7)25(35)10-9-21-22-17-33(2,3)15-16-38(22,32(45)46)26(42)18-37(21,36)8/h9,22-31,40,42-44H,10-19H2,1-8H3,(H,39,41)(H,45,46)/t22-,23+,24-,25?,26+,27-,28+,29+,30+,31-,35-,36+,37+,38+/m0/s1

InChI Key

ZZVZUHRMTUSANL-ZCPAVAOISA-N

SMILES

CC(=O)NC1C(C(C(OC1OC2CCC3(C(C2(C)C)CCC4(C3CC=C5C4(CC(C6(C5CC(CC6)(C)C)C(=O)O)O)C)C)C)CO)O)O

Solubility

not available

Description

Natural product derived from plant source.

Scientific Research Applications

Chemical Classification

NCGC00384912-01, also known by its chemical structure, C38H61NO9_(3beta,9xi,16alpha)-3-[(2-Acetamido-2-deoxy-beta-D-glucopyranosyl)oxy]-16-hydroxyolean-12-en-28-oic acid, is a derivative of a naturally occurring compound called oleanolic acid. Oleanolic acid is a triterpenoid saponin, a class of chemical compounds found in many plants [].

Scientific Research

While NCGC00384912-01 itself is not as widely studied compared to oleanolic acid, research on oleanolic acid suggests potential biological activities that researchers are investigating. Here are some examples:

Anti-inflammatory effects: Oleanolic acid has been shown to exhibit anti-inflammatory properties in various studies [, ].
Cancer research: Some research suggests oleanolic acid may have anti-cancer properties, but more research is needed [].